2-chloro-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide
Overview
Description
Scientific Research Applications
2-chloro-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide has been widely used in scientific research for a variety of applications. It has been used to study the mechanism of action of drugs, as well as to develop new drugs. It has also been used in biochemical studies to investigate the effects of various enzymes and other proteins on the activity of this compound. Additionally, this compound has been used to study the physiological effects of drugs, as well as to study the effects of various hormones and other physiological processes.
Mechanism of Action
2-chloro-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide has been shown to interact with a variety of proteins, enzymes, and other molecules. It has been shown to bind to cytochrome P450 enzymes, which are involved in the metabolism of many drugs. Additionally, this compound has been shown to interact with a variety of neurotransmitters, such as serotonin, dopamine, and norepinephrine. The exact mechanism of action of this compound is still being studied, but it is believed that it may act as an agonist or antagonist of various neurotransmitters, depending on the concentration of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to modulate the activity of various enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound has been shown to have an effect on various hormones, including cortisol, testosterone, and estradiol. This compound has also been shown to have an effect on various neurotransmitters, such as serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
2-chloro-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. Additionally, this compound is non-toxic, non-irritating, and non-allergenic, making it a safe and effective tool for laboratory experiments. However, this compound has a few limitations for use in laboratory experiments. It has a relatively short half-life, meaning that it must be used quickly before it breaks down. Additionally, this compound is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
2-chloro-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide has a number of potential future directions for research. It could be used to develop new drugs, or to study the effects of existing drugs on biochemical and physiological processes. Additionally, this compound could be used to study the effects of hormones and neurotransmitters on various biochemical and physiological processes. Furthermore, this compound could be used to study the effects of various enzymes on the activity of this compound, and to develop new methods for synthesizing this compound. Finally, this compound could be used to study the effects of various environmental factors on this compound activity.
properties
IUPAC Name |
2-chloro-N-ethyl-N-(thiolan-3-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14ClNOS/c1-2-10(8(11)5-9)7-3-4-12-6-7/h7H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMSAIEMDAYYVTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCSC1)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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